N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide

• IUPAC Name: N-(2-butan-2-ylphenyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H18N2O4S/c1-3-12(2)15-9-4-5-10-16(15)17-23(21,22)14-8-6-7-13(11-14)18(19)20/h4-12,17H,3H2,1-2H3
• InChI Key: SMIBEIRLVGHCOM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide, also known as NBBS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. NBBS is a sulfonamide derivative that has been synthesized through various methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide exerts its therapeutic effects by inhibiting the activity of enzymes such as carbonic anhydrase and metalloproteinases. These enzymes play a crucial role in various physiological processes, including angiogenesis and tissue remodeling. By inhibiting the activity of these enzymes, N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide can prevent the progression of diseases such as cancer and arthritis.
Biochemical and Physiological Effects:
N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide has been shown to exhibit antibacterial activity against various strains of bacteria. In vitro studies have also demonstrated that N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide can inhibit the activity of carbonic anhydrase, which is involved in various physiological processes such as acid-base balance and ion transport.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide is its high yield during synthesis, making it an efficient and cost-effective compound for lab experiments. Additionally, N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide has shown promising results in various in vitro and in vivo studies, making it a potential candidate for further research. However, one of the limitations of N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several potential future directions for research on N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide. One area of interest is the development of N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide analogs with improved solubility and bioavailability. Additionally, further studies are needed to investigate the potential therapeutic applications of N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide, particularly in the treatment of inflammatory diseases and cancer. Finally, the development of novel delivery methods for N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide could also be an area of future research.

Scientific Research Applications

N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. Inflammation is a key factor in the progression of various diseases, and N-(2-sec-butylphenyl)-3-nitrobenzenesulfonamide has been shown to inhibit the production of inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases.